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Compound of Interest

Compound Name: 3-Nitrophthalic-D3 acid

Cat. No.: B12394149

Get Quote

CAS: 1386387-74-1 | Application: Isotope Dilution Mass Spectrometry (IDMS)[1]

Executive Summary
3-Nitrophthalic-D3 acid (C₈H₂D₃NO₆) is the stable isotope-labeled analog of 3-nitrophthalic

acid, a critical process intermediate and degradation impurity in the synthesis of

pharmaceuticals such as Apremilast (Otezla).[1]

In modern drug development, this compound serves a singular, high-value purpose: it is the

Stable Isotope Labeled Internal Standard (SIL-IS) required for the absolute quantitation of

genotoxic and process impurities at trace levels (ppm/ppb). By mirroring the physicochemical

behavior of the target analyte while maintaining a distinct mass signature (+3 Da), it enables

researchers to normalize for matrix effects, extraction inefficiencies, and ionization suppression

in LC-MS/MS workflows.

Chemical Profile & Isotopic Fidelity
Unlike generic reagents, the utility of 3-Nitrophthalic-D3 acid relies on its isotopic purity and

position-specific deuteration.[1]
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Property Specification Technical Note

Chemical Name 3-Nitrophthalic acid-d3
Also: 3-Nitrobenzene-1,2-

dicarboxylic acid-d3

Molecular Formula C₈H₂D₃NO₆

Deuterium labels located on

the aromatic ring (positions 4,

5, 6).[1]

Molecular Weight 214.15 g/mol
+3.02 Da shift from unlabeled

parent (211.13 g/mol ).[1]

Isotopic Purity ≥ 98 atom % D

Critical to minimize "M-0"

contribution to the analyte

channel.[1]

Solubility
DMSO, Methanol, Water (pH >

4)

Acidic protons (-COOH) are

exchangeable; D-label is non-

exchangeable.[1]

pKa
~1.9 (COOH #1), ~4.5 (COOH

#2)

Strong acidity due to the

electron-withdrawing nitro

group.[1]

Structural Integrity
The deuterium atoms are covalently bonded to the aromatic ring carbons. This placement is

crucial because aromatic C-D bonds are chemically stable under standard LC-MS conditions,

unlike labile carboxyl protons which exchange rapidly with solvent protons.
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Figure 1: Structural components and mass shift logic for LC-MS separation.

Strategic Application: Apremilast Impurity Profiling
The primary industrial application of CAS 1386387-74-1 is in the quality control of Apremilast, a

phosphodiesterase 4 (PDE4) inhibitor. 3-Nitrophthalic acid is a starting material/intermediate

that can persist as an impurity.[2][3]

The Challenge: Matrix Effects
In the analysis of API (Active Pharmaceutical Ingredient) matrices, co-eluting components often

suppress the ionization of the target impurity. External calibration fails here because the

standard (in clean solvent) ionizes differently than the impurity (in API matrix).

The Solution: Isotope Dilution
By spiking 3-Nitrophthalic-D3 into the sample at the beginning of the workflow:
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Co-elution: The D3 analog elutes at the exact same retention time as the impurity.

Co-suppression: Both the impurity and the D3 analog experience the exact same matrix

suppression.

Correction: The ratio of Area_Analyte / Area_IS remains constant, yielding accurate

quantitation regardless of matrix load.

Experimental Protocol: LC-MS/MS Quantitation
Role: Senior Application Scientist Objective: Quantify 3-Nitrophthalic acid in a drug substance

matrix using 3-Nitrophthalic-D3 as the Internal Standard.

Phase 1: Stock Solution Preparation
Solvent: Methanol or Acetonitrile:Water (50:50). Avoid pure water for long-term storage to

prevent microbial growth.

Concentration: Prepare a 1.0 mg/mL master stock.

Storage: -20°C, protected from light (nitro compounds can be photosensitive).

Phase 2: MS/MS Method Parameters
Operate in Negative Electrospray Ionization (ESI-) mode. Carboxylic acids ionize poorly in

positive mode.

Parameter Analyte (3-NPA)
Internal Standard (3-NPA-
D3)

Precursor Ion (Q1) 210.0 [M-H]⁻ 213.0 [M-H]⁻

Product Ion (Q3) 166.0 (Loss of CO₂) 169.0 (Loss of CO₂)

Cone Voltage 25 V 25 V

Collision Energy 15 eV 15 eV

Dwell Time 100 ms 100 ms
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Note: The transition 210→166 corresponds to decarboxylation. Ensure the D3 transition

213→169 tracks the same loss (retention of deuterium on the ring).

Phase 3: Chromatographic Conditions
Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50mm, 1.7 µm) is standard.

Expert Tip: If peak shape is poor due to the two carboxylic acid groups, use a Mixed-Mode

Anion Exchange column (e.g., SIELC Primesep D) or add 0.1% Formic Acid to the mobile

phase to suppress ionization during the run (keeping it neutral on column).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 90% B over 5 minutes.

Phase 4: The Self-Validating Workflow (Logic Check)
To ensure trustworthiness, the protocol must include a "Cross-Signal Interference Check":

Inject Pure IS Only: Monitor the Analyte channel (210/166).

Pass Criteria: Signal < 0.5% of LLOQ.[4] (Ensures isotopic purity is sufficient).

Inject Pure Analyte Only: Monitor the IS channel (213/169).

Pass Criteria: No significant signal. (Ensures mass resolution is sufficient).
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Figure 2: Isotope Dilution Mass Spectrometry (IDMS) workflow for impurity quantitation.
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Synthesis & Handling Insights
While researchers typically purchase this standard, understanding its origin aids in

troubleshooting.

Synthesis Route: Typically synthesized via the nitration of Phthalic Acid-d4 or Phthalic

Anhydride-d4.[1]

Stability Warning: Anhydride formation. If stored in acidic, non-aqueous conditions, 3-

nitrophthalic acid can dehydrate to form 3-nitrophthalic anhydride.[1]

Detection: A shift in retention time or appearance of a different parent mass in MS.

Prevention: Store in the presence of slight moisture or strictly control temperature.

However, for the D3 standard, it is usually supplied as the acid. Ensure the Certificate of

Analysis (CoA) confirms the "Acid" form, not the "Anhydride".

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 69043, 3-Nitrophthalic acid. Retrieved from [Link]

European Pharmacopoeia (Ph. Eur.).Apremilast: Impurity Profiling Guidelines. (General
reference to EP monographs on Apremilast impurities where 3-Nitrophthalic acid is cited as
Impurity C).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS [chemicalbook.com]

2. synthinkchemicals.com [synthinkchemicals.com]

3. synthinkchemicals.com [synthinkchemicals.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemicalbook.com/ShowSupplierProductsDetail_1097028_14600.aspx
https://www.chemicalbook.com/ShowSupplierProductsDetail_1097028_14600.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrophthalic-acid
https://www.benchchem.com/product/b12394149?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ShowSupplierProductsDetail_1097028_14600.aspx
https://synthinkchemicals.com/product-category/impurities/apremilast/
https://synthinkchemicals.com/product/3-nitrophthalic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. caming.com [caming.com]

To cite this document: BenchChem. [Technical Master File: 3-Nitrophthalic-D3 Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394149/docs#technical-master-file-3-nitrophthalic-
d3-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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